Cas no 126613-08-9 (Methanesulfonic acid, trifluoro-, 1-bromo-2-naphthalenyl ester)

• Product name: Methanesulfonic acid, trifluoro-, 1-bromo-2-naphthalenyl ester
• CAS No: 126613-08-9
• MF: C₁₁H₆O₃F₃SBr
• MW: 355.12774
• CID: 1220533
• PubChem ID: 15311217

Methanesulfonic acid, trifluoro-, 1-bromo-2-naphthalenyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, 1-bromo-2-naphthalenyl ester
• (1-bromonaphthalen-2-yl) trifluoromethanesulfonate
• 126613-08-9
• COHWGJMHCMOXLL-UHFFFAOYSA-N
• Methanesulfonic acid, 1,1,1-trifluoro-, 1-bromo-2-naphthalenyl ester
• 1-Bromonaphthalen-2-yl trifluoromethanesulfonate
• DTXSID40571264
• SCHEMBL6233321

• Inchi： InChI=1S/C11H6BrF3O3S/c12-10-8-4-2-1-3-7(8)5-6-9(10)18-19(16,17)11(13,14)15/h1-6H
• InChI Key： COHWGJMHCMOXLL-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C=CC(=C2Br)OS(=O)(=O)C(F)(F)F

Computed Properties

• Exact Mass: 353.91728
• Monoisotopic Mass: 353.91731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8Ų
• XLogP3: 4.6

Experimental Properties

• PSA: 43.37